Cas no 68327-11-7 ((1R,2R)-2-aminocyclopentanol;hydrochloride)

• Product Name: (1R,2R)-2-aminocyclopentanol;hydrochloride
• CAS No: 68327-11-7
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD10568161
• CID: 58759
• PubChem ID: 329760445
• Update Time: 2025-10-28

(1R,2R)-2-aminocyclopentanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-aminocyclopentanol hydrochloride
• Trans-(-)-2-aminocyclopentanol hydrochloride
• trans-(1R,2R)-2-Aminocyclopentanol hydrochloride
• (1R,2R)-rel-2-Aminocyclopentanol hydrochloride
• (1R,2R)-trans-2-Aminocyclopentanol hydrochloride
• (R,R)-2-Aminocyclopentanolhydrochloride
• trans-2-Aminocyclopentanol hydrochloride
• i>,2<i>R<
• (1R,2R)-2-Amino-1-hydroxycyclopentane Hydrochloride
• Cyclopentanol,2-amino-, hydrochloride, (1R,2R)- (9CI)
• Cyclopentanol, 2-amino-,hydrochloride, (1R-trans)-
• (R,R)-2-Aminocyclopentan-1-ol hydrochloride
• (1R,2R)-2-aminocyclopentan-1-ol hydrochloride
• rel-(1R,2R)-2-Aminocyclopentanol hydrochloride
• trans-2-amino-cyclopentanol hydrochloride
• Cyclopentanol, 2-amino-, hydrochloride, (1R,2R)-
• Cyclopentanol, 2-ami
• (1R,2R)-2-aminocyclopentanol;hydrochloride
• (1R,2R)-trans-2-Aminocyclopentanol HCl
• Trans-(1R,2R)-2-Amino-Cyclopentanol Hydrochloride
• (1R,2R)-(-)-2-hydroxycyclopentylamine hydrochloride salt
• trans 2-aminocyclopentanol hydrochloride
• BCP12204
• (1R,2R)-2-azanylcyclopentan-1-ol hydrochloride
• CS-W008557
• rac-(1R,2R)-2-aminocyclopentan-1-ol hydrochloride
• (1R,2R)-2-aminocyclopentanol hcl
• (1R,2R)-2-aminocyclopentanol hydrochloride;trans-2-Aminocyclopentanol hydrochloride
• (1R,2R)-2-amino-1-cyclopentanol hydrochloride
• EN300-251517
• A854841
• ZFSXKSSWYSZPGQ-TYSVMGFPSA-N
• MFCD02683551
• DS-11273
• (1R,2R)-2-Aminocyclopentanol hydrochloride (1:1)
• (1R,2R)-2-aminocyclopentanol hydrochloride;trans-(1R,2R)-2-Aminocyclopentanol Hydrochloride
• trans-2-Aminocyclopentanolhydrochloride
• trans-2-Aminocyclopentanol HCl
• 68327-11-7
• Z2256393934
• EN300-60314
• 31775-67-4
• CHEMBL2374489
• AKOS015849508
• AC-973
• A820983
• A836106
• (1R,2R)-2-aminocyclopentan-1-ol;hydrochloride
• AM84914
• (1R,2R)-2-Amino-cyclopentanol hydrochloride, 99%
• J-500286
• AKOS015894235
• (1R,2R)-2-Aminocyclopentanol, HCl
• (1R,2R)-trans-2-Aminocyclopentanol hydrochloride, 97%
• (1R,2R)-2-Aminocyclopentan-1-ol HCl
• SCHEMBL285952
• MFCD09834692
• (r,r)-2-amino-1-cyclopentanol hydrochloride
• A2990
• 802-195-5

• MDL： MFCD10568161
• Inchi： 1S/C5H11NO.ClH/c6-4-2-1-3-5(4)7;/h4-5,7H,1-3,6H2;1H/t4-,5-;/m1./s1
• InChI Key： ZFSXKSSWYSZPGQ-TYSVMGFPSA-N
• SMILES： Cl.O[C@@H]1CCC[C@H]1N

Computed Properties

• Exact Mass: 137.06100
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 65.099
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: No data available
• Density: 1.7060
• Melting Point: 180°C(lit.)
• Boiling Point: No data available
• Flash Point: 87.4℃
• PSA: 46.25000
• LogP: 1.36080
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: No data available

(1R,2R)-2-aminocyclopentanol;hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (1R,2R)-2-aminocyclopentanol;hydrochloride

Compound CAS No. 68327-11-7: (1R,2R)-2-Aminocyclopentanol Hydrochloride

The compound CAS No. 68327-11-7, commonly referred to as (1R,2R)-2-aminocyclopentanol hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a chiral derivative of cyclopentanol, with an amino group attached at the 2-position of the cyclopentane ring. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for stability and solubility in various applications.

Structural Insights and Chirality: The molecule's structure is characterized by a five-membered cyclopentane ring with hydroxyl (-OH) and amino (-NH₂) groups at the 1R and 2R positions, respectively. This specific stereochemistry is crucial for its biological activity and selectivity. The chiral centers in the molecule make it a valuable substrate for enantioselective synthesis and asymmetric catalysis, as highlighted in recent studies on chiral recognition in drug design.

Synthesis and Applications: The synthesis of (1R,2R)-2-aminocyclopentanol hydrochloride involves multi-step organic reactions, including alkylation, reduction, and acid-base neutralization. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly production methods. This compound finds applications in the pharmaceutical industry as an intermediate for drug development, particularly in the synthesis of bioactive molecules with complex stereochemistry.

Biological Activity: Research into the biological activity of CAS No. 68327-11-7 has revealed its potential as a precursor for neuroprotective agents and enzyme inhibitors. Studies published in leading journals such as *Journal of Medicinal Chemistry* have demonstrated its ability to modulate key signaling pathways involved in neurodegenerative diseases. The compound's unique structure allows it to interact with specific protein targets, making it a promising candidate for therapeutic interventions.

Toxicological Studies: Safety assessments of (1R,2R)-2-aminocyclopentanol hydrochloride have been conducted to evaluate its potential toxicity. According to recent findings published in *Toxicology Letters*, the compound exhibits low acute toxicity when administered at therapeutic doses. However, further long-term studies are required to fully understand its safety profile across different exposure routes.

Future Prospects: The ongoing research into CAS No. 68327-11-7 continues to uncover new avenues for its application in drug discovery and chemical synthesis. With advancements in computational chemistry and high-throughput screening techniques, this compound is expected to play an increasingly important role in developing novel therapeutics targeting complex diseases such as Alzheimer's disease and cancer.